3-Pyrazol-1-ylcyclobutan-1-amine;dihydrochloride

• IUPAC Name: 3-pyrazol-1-ylcyclobutan-1-amine;dihydrochloride
• InChI: InChI=1S/C7H11N3.2ClH/c8-6-4-7(5-6)10-3-1-2-9-10;;/h1-3,6-7H,4-5,8H2;2*1H
• InChI Key: HZOGIRIYNQPGMP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1N2C=CC=N2)N.Cl.Cl
• Molecular Formula: C7H13Cl2N3
• Molecular Weight: 210.10 g/mol
• CAS RN: 2287316-21-4, 2260918-02-1

Description

3-Pyrazol-1-ylcyclobutan-1-amine;dihydrochloride, also known as PB28, is a compound that has gained attention in scientific research due to its potential use as a therapeutic agent. PB28 is a selective agonist of the sigma-2 receptor, a protein that is overexpressed in various cancer cells. The compound has shown promising results in preclinical studies as an anticancer agent, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Synthesis and Functionalization

• Building Blocks for Heterocycles: The compound has been utilized as a precursor in the synthesis of highly functionalized heterocycles, such as pyrazoles and pyridopyrimidines, demonstrating its role in the construction of rigid and bioactive molecular frameworks (Zapol’skii, Namyslo, de Meijere, & Kaufmann, 2012).
• Antifungal Activity: Derivatives synthesized from "3-Pyrazol-1-ylcyclobutan-1-amine; dihydrochloride" have shown moderate antifungal activity, suggesting its potential in developing new antifungal agents. The study highlights the importance of structure-activity relationships (SAR) through DFT calculations (Mu, Shi, Yang, Sun, Liu, Li, & Sun, 2016).

Biological Activities

• Antitumor, Antifungal, and Antibacterial Properties: Research has identified antitumor, antifungal, and antibacterial pharmacophore sites within pyrazole derivatives, indicating the compound's potential as a versatile pharmacophore in drug discovery (Titi, Messali, Alqurashy, Touzani, Shiga, Oshio, Fettouhi, Rajabi, Almalki, & Ben Hadda, 2020).

Chemical Properties and Synthesis Techniques

• Ligand Synthesis for Metal Complexes: The compound has been applied in synthesizing dinuclear cobalt(II) complexes, showcasing its utility in coordination chemistry and the development of metal-organic frameworks (Meyer, Beyreuther, Heinze, & Zsolnai, 1997).

Novel Synthetic Pathways

• Multicomponent Domino Reactions: The compound contributes to the development of multicomponent domino reactions, leading to the synthesis of densely functionalized 4H-pyrano[2,3-c]pyrazoles, demonstrating the compound's versatility in enabling complex chemical transformations (Prasanna, Perumal, & Menéndez, 2013).

Safety and Hazards

• MSDS : Detailed safety information can be found in the [Material Safety Data Sheet (MSDS)].

Future Directions

: [Material Safety Data Sheet (MSDS)]